Cas no 537017-40-6 (4-(Furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(Furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 537017-40-6
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.336921453476
• CID: 3057602
• PubChem ID: 2397105
• Update Time: 2025-05-24

4-(Furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-furylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 4-[(furan-2-yl)methyl]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• HMS2454L17
• MLS000565227
• CCG-276735
• CS-0221172
• SMR000152467
• 4-(furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 537017-40-6
• CHEMBL1418998
• AKOS000116887
• SR-01000010861-1
• EN300-08501
• MWA01740
• SR-01000010861
• 4-(furan-2-ylmethyl)-5-(4-methoxyphenyl)-2H-1,2,4-triazole-3-thione
• Z56945544
• F1219-1670
• 4-(furan-2-ylmethyl)-3-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• 4-(Furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C14H13N3O2S/c1-18-11-6-4-10(5-7-11)13-15-16-14(20)17(13)9-12-3-2-8-19-12/h2-8H,9H2,1H3,(H,16,20)
• InChI Key： PVZVMVPVSOFDDX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)OC)N1CC1=CC=CO1

Computed Properties

• Exact Mass: 287.07284784Da
• Monoisotopic Mass: 287.07284784Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(Furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-(Furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 537017-40-6)

4-(Furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. The compound belongs to the triazole class, which is well-documented for its broad spectrum of pharmacological properties, including antifungal, antiviral, and anticancer effects. The presence of both furan and methoxyphenyl substituents in the molecule introduces additional layers of chemical functionality, making it a promising candidate for further investigation in drug discovery and development.

The CAS number 537017-40-6 provides a unique identifier for this compound, facilitating its recognition in scientific literature, patents, and regulatory databases. This numbering system ensures precision and consistency in academic and industrial communications, which is crucial for compounds that are being evaluated for therapeutic applications. The chemical structure of 4-(Furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol features a central triazole ring connected to a furan-2-ylmethyl side chain and a 4-methoxyphenyl group. This arrangement creates multiple sites for interaction with biological targets, which could enhance its pharmacological efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological receptors. Studies have indicated that the triazole moiety can effectively engage with enzymes and receptors due to its ability to form hydrogen bonds and hydrophobic interactions. The furan ring, known for its electron-rich nature, can participate in π-stacking interactions, further modulating the compound's binding properties. Additionally, the methoxyphenyl group introduces a hydrophobic region that may enhance membrane permeability, a critical factor for drug bioavailability.

In the context of medicinal chemistry, the synthesis of 4-(Furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol has been optimized to ensure high yield and purity. Modern synthetic methodologies leverage transition metal catalysis and asymmetric reactions to achieve the desired stereochemistry. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the triazole ring efficiently. The introduction of the furan-2-ylmethyl group has been achieved through nucleophilic addition reactions, while the 4-methoxyphenyl substituent was incorporated via Suzuki-Miyaura coupling or other palladium-mediated reactions.

The pharmacological profile of this compound has been explored in several preclinical studies. Initial screenings have revealed promising activities against various disease models. Notably, research has demonstrated its potential as an inhibitor of kinases involved in cancer progression. The triazole-thiol moiety is particularly noteworthy as it can act as a protease inhibitor or interfere with signal transduction pathways critical for tumor growth. Furthermore, the compound's ability to cross the blood-brain barrier suggests its applicability in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area of interest is the compound's antimicrobial properties. The structural features of 4-(Furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol mimic known antimicrobial scaffolds found in natural products. By targeting bacterial cell wall synthesis or DNA replication mechanisms, this compound could offer an alternative therapeutic strategy against resistant strains of pathogens. Comparative studies have shown that it exhibits superior efficacy over conventional antibiotics in certain bacterial species due to its unique binding interactions.

The synthesis and characterization of this compound have also contributed to our understanding of heterocyclic chemistry. Researchers have investigated the influence of substituents on electronic properties and reactivity within the triazole framework. For example, electronic density calculations have revealed how the furan ring donates electron density to the triazole system through conjugation pathways. This modulation affects not only the compound's reactivity but also its interaction with biological targets.

Future directions in research include exploring derivative compounds generated by modifying specific substituents on the core structure. By altering functional groups such as hydroxyls or amines within the methoxyphenyl ring, researchers aim to fine-tune pharmacokinetic profiles while maintaining or enhancing biological activity. Additionally, investigating prodrug formulations could improve oral bioavailability and reduce toxicity associated with direct administration.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 4-(Furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. These tools predict potential drug-likeness metrics such as solubility, metabolic stability, and toxicity based on structural features alone before experimental validation is required. Such advancements align well with industry demands for faster yet reliable screening processes.

In conclusion,CAS No 537017-40-6, corresponding to 4-(Furan-2-ylmethyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, represents an intriguing molecule with multiple applications in pharmaceutical research. Its unique structural attributes position it as a valuable scaffold for developing novel therapeutics targeting various diseases ranging from cancer to infectious disorders. Continued investigation into its mechanism of action will provide deeper insights into medicinal chemistry principles while paving way toward clinical translation.